Cas no 59780-28-8 (Oxacyclododec-9-en-2-one,12-methyl-, (9E,12R)-)

• Product Name: Oxacyclododec-9-en-2-one,12-methyl-, (9E,12R)-
• CAS No: 59780-28-8
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 376613
• PubChem ID: 6453854
• Update Time: 2025-04-19

Oxacyclododec-9-en-2-one,12-methyl-, (9E,12R)- Chemical and Physical Properties

Names and Identifiers

• Oxacyclododec-9-en-2-one,12-methyl-, (9E,12R)-
• recifeiolide
• Oxacyclododec-9-en-2-one, 12-methyl-, (R-(E))-
• (9Z,12R)-12-methyl-1-oxacyclododec-9-en-2-one
• 59780-28-8

• Inchi： 1S/C12H20O2/c1-11-9-7-5-3-2-4-6-8-10-12(13)14-11/h5,7,11H,2-4,6,8-10H2,1H3/b7-5-/t11-/m1/s1
• InChI Key： IYNKPPZNZQQWKC-JPVGGKMYSA-N
• SMILES： O1C(CCCCCCC=CC[C@H]1C)=O |c:8|

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues